Cas no 71172-63-9 (4-Methoxy-4-phenylbutanenitrile)
4-Methoxy-4-phenylbutanenitrile is a nitrile derivative featuring a methoxy-substituted phenyl group, commonly utilized as an intermediate in organic synthesis. Its structure, combining both aromatic and aliphatic components, makes it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The presence of the nitrile group offers reactivity for further functionalization, such as hydrolysis to carboxylic acids or reduction to amines. The methoxy substituent enhances solubility and influences electronic properties, facilitating selective reactions. This compound is typically employed in research settings for developing bioactive compounds or fine chemicals, where its stability and synthetic versatility are advantageous. Proper handling under standard laboratory conditions is recommended.
71172-63-9 structure
Product Name:4-Methoxy-4-phenylbutanenitrile
CAS No:71172-63-9
MF:C11H13NO
MW:175.227022886276
MDL:MFCD00019887
CID:566378
PubChem ID:97991
Update Time:2025-05-27
4-Methoxy-4-phenylbutanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanenitrile, g-methoxy-
- 4-METHOXY-4-PHENYLBUTANENITRILE
- gamma-Methoxybenzenebutyronitrile
- 4-methoxy-4-phenylbutyronitrile
- NSC66264
- AKOS000321470
- DTXSID501307848
- AKOS016342129
- SCHEMBL2974616
- NSC 66264
- EINECS 275-236-2
- NS00061895
- 4-Methoxy-4-phenyl-butyronitrile
- CS-0315641
- 71172-63-9
- gamma-Methoxybenzenebutanenitrile
- NSC-66264
- BB 0240837
- LS-01509
- MFCD00019887
- I(3)-Methoxybenzenebutanenitrile
- ALBB-004118
- DB-185054
- STK502930
- 4-Methoxy-4-phenylbutanenitrile
-
- MDL： MFCD00019887
- Inchi： 1S/C11H13NO/c1-13-11(8-5-9-12)10-6-3-2-4-7-10/h2-4,6-7,11H,5,8H2,1H3
- InChI Key： NBSOTRJRBXRKLZ-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC=CC=1)CCC#N
Computed Properties
- Exact Mass: 175.099714
- Monoisotopic Mass: 175.099714
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33
- XLogP3: 1.7
Experimental Properties
- Density: 1.017
- Boiling Point: 290.6°C at 760 mmHg
- Flash Point: 122.3°C
- Refractive Index: 1.508
4-Methoxy-4-phenylbutanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 036139-1g |
4-Methoxy-4-phenylbutanenitrile |
71172-63-9 | 1g |
5249.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 036139-500mg |
4-Methoxy-4-phenylbutanenitrile |
71172-63-9 | 500mg |
3413.0CNY | 2021-07-10 | ||
| TRC | M945190-10mg |
4-Methoxy-4-phenylbutanenitrile |
71172-63-9 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M945190-50mg |
4-Methoxy-4-phenylbutanenitrile |
71172-63-9 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M945190-100mg |
4-Methoxy-4-phenylbutanenitrile |
71172-63-9 | 100mg |
$ 135.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 036139-500mg |
4-Methoxy-4-phenylbutanenitrile |
71172-63-9 | 500mg |
3413CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 036139-1g |
4-Methoxy-4-phenylbutanenitrile |
71172-63-9 | 1g |
5249CNY | 2021-05-07 | ||
| abcr | AB405257-500 mg |
4-Methoxy-4-phenylbutanenitrile |
71172-63-9 | 500MG |
€313.80 | 2023-02-03 | ||
| abcr | AB405257-1 g |
4-Methoxy-4-phenylbutanenitrile |
71172-63-9 | 1g |
€406.00 | 2023-04-25 | ||
| abcr | AB405257-5 g |
4-Methoxy-4-phenylbutanenitrile |
71172-63-9 | 5g |
€1074.00 | 2023-04-25 |
4-Methoxy-4-phenylbutanenitrile Suppliers
Amadis Chemical Company Limited
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(CAS:71172-63-9)4-Methoxy-4-phenylbutanenitrile
Order Number:A1172347
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:22
Price ($):1074.0
Email:sales@amadischem.com
4-Methoxy-4-phenylbutanenitrile Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:71172-63-9)4-Methoxy-4-phenylbutanenitrile
Purity:99%
Quantity:5g
Price ($):1074.0